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Compound of Interest

Compound Name: iron(III)bromide

Cat. No.: B8816755 Get Quote

Technical Support Center: Anhydrous Ferric
Bromide (FeBr₃)
This guide provides researchers, scientists, and drug development professionals with essential

information on the handling, storage, and troubleshooting of anhydrous ferric bromide for

experimental use.

Frequently Asked Questions (FAQs)
Q1: What is anhydrous ferric bromide and what are its primary applications in research?

Anhydrous ferric bromide (FeBr₃) is a Lewis acid catalyst. It is most commonly used in organic

synthesis, particularly for the halogenation of aromatic compounds. Its ability to accept electron

pairs makes it an effective catalyst for electrophilic aromatic substitution reactions.

Q2: What are the critical storage conditions for anhydrous ferric bromide?

Anhydrous ferric bromide is highly hygroscopic, meaning it readily absorbs moisture from the

air. It is also sensitive to light and air, which can cause it to decompose. Therefore, it must be

stored in a tightly sealed container, in a cool, dry, and well-ventilated place, away from light.

Storing under an inert atmosphere (e.g., nitrogen or argon) is recommended.

Q3: What are the visible signs of decomposition or hydration of anhydrous ferric bromide?
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Fresh, high-purity anhydrous ferric bromide is a dark-red or black crystalline solid. Upon

exposure to moisture, it can become clumpy or change color. Decomposition due to air and

light can lead to the release of bromine, which may give the solid a wet or darker appearance

and a faint bromine odor.

Q4: What personal protective equipment (PPE) should be worn when handling anhydrous ferric

bromide?

Due to its corrosive nature, appropriate PPE is essential. This includes:

Eye Protection: Chemical splash goggles.

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing to prevent skin exposure.

Respiratory Protection: Handling should be done in a chemical fume hood to avoid inhaling

dust.

Q5: How should I properly dispose of anhydrous ferric bromide and its containers?

Anhydrous ferric bromide and its containers are considered hazardous waste and must be

disposed of accordingly. Waste material should be handled by a licensed professional waste

disposal service and should not be mixed with other waste. Empty containers should be treated

as hazardous waste as they will contain residual chemical.

Troubleshooting Guides
This section addresses common issues encountered during experiments using anhydrous ferric

bromide.

Problem 1: My bromination reaction is slow or incomplete.

Is your ferric bromide truly anhydrous?

Symptoms: The ferric bromide may appear clumpy, discolored, or have been stored

improperly.
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Reason: The presence of water will hydrolyze the ferric bromide, deactivating it as a Lewis

acid catalyst.

Solution: Use a fresh, properly stored bottle of anhydrous ferric bromide. If you suspect

hydration, you may need to purify the reagent, though purchasing a new batch is often

more practical.

Are your solvent and other reagents anhydrous?

Symptoms: The reaction fails even with fresh ferric bromide.

Reason: Moisture from any source can deactivate the catalyst.

Solution: Ensure all solvents and reagents are rigorously dried before use.

Problem 2: My reaction is producing unexpected side products.

Has the ferric bromide been exposed to light or high temperatures?

Symptoms: The reaction mixture may have a darker color than expected, and analysis

shows a mixture of products.

Reason: Ferric bromide can decompose to ferrous bromide (FeBr₂) and bromine (Br₂)

upon exposure to light or heat (above 200 °C). This can lead to different reaction pathways

and byproducts.

Solution: Store ferric bromide in a dark bottle in a cool location.

Problem 3: The reaction is not reproducible.

Was the ferric bromide from the same batch?

Symptoms: A previously successful reaction fails with a new bottle of ferric bromide.

Reason: The quality and purity of the catalyst can vary between batches.

Solution: It is good practice to test a small amount of a new batch of any catalyst before

running a large-scale reaction.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
The following table summarizes key quantitative data for anhydrous ferric bromide.

Property Value Citations

Chemical Formula FeBr₃

Molecular Weight 295.56 g/mol

Appearance
Dark-red to black hexagonal,

rhombic plates

Melting Point >130 °C (decomposes)

Boiling Point Decomposes

Density 4.50 g/cm³

Solubility

Soluble in water, methanol,

ethanol, ether, acetic acid,

DMF, CH₃CN, benzene, and

toluene.

Sensitivity
Hygroscopic; sensitive to light

and air.

Experimental Protocols
Representative Protocol: Bromination of Benzene
This protocol provides a general methodology for the bromination of an aromatic compound

using anhydrous ferric bromide as a catalyst.

Materials:

Anhydrous Ferric Bromide (FeBr₃)

Benzene (or other aromatic substrate)

Bromine (Br₂)
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Anhydrous solvent (e.g., carbon tetrachloride or dichloromethane)

Sodium thiosulfate solution (for quenching)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Round-bottom flask

Addition funnel

Magnetic stirrer and stir bar

Reflux condenser with a drying tube

Separatory funnel

Procedure:

Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar, addition funnel,

and reflux condenser. Protect the apparatus from atmospheric moisture using a drying tube

filled with calcium chloride or another suitable drying agent.

Catalyst Addition: In a fume hood, add anhydrous ferric bromide to the reaction flask.

Solvent and Substrate: Add the anhydrous solvent and the aromatic substrate (benzene) to

the flask and begin stirring.

Bromine Addition: Place the bromine in the addition funnel and add it dropwise to the

reaction mixture at room temperature. The reaction is often exothermic, so the addition rate

may need to be controlled to maintain the desired temperature.

Reaction: After the addition is complete, continue stirring the mixture at room temperature or

with gentle heating until the reaction is complete (as monitored by TLC or GC).

Quenching: Cool the reaction mixture and slowly pour it into a beaker containing a solution of

sodium thiosulfate to quench any unreacted bromine.
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Workup: Transfer the mixture to a separatory funnel. Wash the organic layer with sodium

bicarbonate solution to neutralize any remaining acid, followed by a wash with water.

Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium

sulfate. Filter off the drying agent and remove the solvent under reduced pressure to obtain

the crude product.

Purification: The crude product can be purified by distillation or recrystallization.

Visualizations
Handling and Storage Workflow for Anhydrous Ferric
Bromide
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Storage

Handling

Reaction Setup

Store in a cool, dry, dark place

Store under inert atmosphere (e.g., N2, Ar) Work in a chemical fume hood

Retrieve from storage

Ensure container is tightly sealed

Wear appropriate PPE:
- Goggles
- Gloves

- Lab coat

Weigh quickly to minimize air exposure

Use oven-dried glassware

Add to reaction

Use anhydrous solvents and reagents

Set up reaction under inert atmosphere

Click to download full resolution via product page

Caption: Workflow for the proper storage and handling of anhydrous ferric bromide.
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Troubleshooting Guide for Bromination Reactions

Reaction is slow or has low yield

Is the FeBr3 fresh and properly stored?

Yes No

Are the solvent and other reagents anhydrous? Use a new, sealed bottle of anhydrous FeBr3.

Yes No

Is the reaction temperature appropriate? Rigorously dry all solvents and reagents.

Yes No

Reaction should proceed as expected. Adjust the reaction temperature as needed.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting bromination reactions using FeBr₃.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b8816755?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [handling and storage protocols for anhydrous ferric
bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8816755#handling-and-storage-protocols-for-
anhydrous-ferric-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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